Cas no 2138166-51-3 (2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid
• CAS No: 2138166-51-3
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6224445
• PubChem ID: 165789022
• Update Time: 2025-10-23

2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788752
• 2,2-difluoro-3-[(4-methylpentyl)amino]propanoic acid
• 2138166-51-3
• 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid

• Inchi： 1S/C9H17F2NO2/c1-7(2)4-3-5-12-6-9(10,11)8(13)14/h7,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key： XYZAJAUDTAUGAO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCCC(C)C)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid

2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2138166-51-3, known as 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluorinated propane backbone and a substituted amino group. The presence of the difluoro substituents and the 4-methylpentylamino group imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications. The synthesis involves the strategic introduction of the difluoro and 4-methylpentylamino groups through carefully designed multi-step reactions.

The chemical properties of 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid are heavily influenced by its functional groups. The difluoro substituents contribute to the molecule's hydrophobicity and stability, while the 4-methylpentylamino group introduces steric bulk and enhances solubility in organic solvents. These properties make the compound suitable for use in drug design, where both lipophilicity and solubility are critical factors. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases.

In terms of biological activity, 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid has shown promising results in preclinical models. Researchers have investigated its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, a study published in *Nature Communications* demonstrated that the compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase enzymes. Additionally, its ability to cross the blood-brain barrier makes it a candidate for neuroprotective therapies.

The application of 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid extends beyond pharmacology into materials science. Its unique structure allows for the formation of stable polymers and coatings with tailored properties. Recent research has focused on its use as a building block for synthesizing advanced materials with applications in electronics and optoelectronics.

Looking ahead, the continued exploration of 2,2-Difluoro-3-[(4-methylpentyl)amino]propanoic acid is expected to uncover new avenues for its utilization. Collaborative efforts between chemists and biologists are paving the way for innovative applications in drug delivery systems and nanotechnology. As research progresses, this compound is poised to play a pivotal role in advancing both scientific understanding and practical implementations across multiple disciplines.